Cas no 2757959-00-3 (N-(3-cyanopyrrolidin-3-yl)acetamide)

• Product Name: N-(3-cyanopyrrolidin-3-yl)acetamide
• CAS No: 2757959-00-3
• MF: C₇H₁₁N₃O
• MW: 153.181740999222
• CID: 5627998
• PubChem ID: 165753551
• Update Time: 2025-05-19

N-(3-cyanopyrrolidin-3-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(3-cyanopyrrolidin-3-yl)acetamide
• EN300-28317501
• 2757959-00-3

• Inchi： 1S/C7H11N3O/c1-6(11)10-7(4-8)2-3-9-5-7/h9H,2-3,5H2,1H3,(H,10,11)
• InChI Key： HWJNWZARHYSMSO-UHFFFAOYSA-N
• SMILES： O=C(C)NC1(C#N)CNCC1

Computed Properties

• Exact Mass: 153.090211983g/mol
• Monoisotopic Mass: 153.090211983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 64.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines

Additional information on N-(3-cyanopyrrolidin-3-yl)acetamide

Professional Introduction to N-(3-cyanopyrrolidin-3-yl)acetamide (CAS No. 2757959-00-3)

N-(3-cyanopyrrolidin-3-yl)acetamide, identified by the CAS number 2757959-00-3, is a significant compound in the field of pharmaceutical chemistry and biochemistry. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The presence of a cyano group and a pyrrolidinyl moiety makes it a versatile intermediate for synthesizing various bioactive molecules.

The< strong>pyrrolidin-3-yl group in the molecular structure of N-(3-cyanopyrrolidin-3-yl)acetamide contributes to its ability to interact with biological targets in a specific manner. This feature has been exploited in the design of novel pharmacophores, particularly in the development of central nervous system (CNS) drugs. Recent studies have highlighted the importance of pyrrolidine derivatives in modulating neurotransmitter activity, making this compound a promising candidate for further investigation.

In the realm of medicinal chemistry, N-(3-cyanopyrrolidin-3-yl)acetamide serves as a key building block for more complex molecules. Its structural framework allows for modifications that can enhance binding affinity and selectivity towards target enzymes or receptors. For instance, researchers have explored its potential in developing inhibitors for enzymes involved in metabolic disorders. The cyano group, in particular, offers a site for further functionalization, enabling the creation of diverse chemical libraries for high-throughput screening.

Recent advancements in computational chemistry have facilitated the virtual screening of N-(3-cyanopyrrolidin-3-yl)acetamide against various biological targets. These studies have revealed its potential as an antagonist for certain ion channels, which are implicated in neurological disorders. The compound's ability to cross the blood-brain barrier has also been a focus of interest, as it could lead to the development of more effective treatments for conditions such as epilepsy and depression.

The synthesis of N-(3-cyanopyrrolidin-3-yl)acetamide involves multi-step organic reactions that highlight the compound's synthetic utility. One common approach involves the condensation of cyanoacetic acid with 3-pyrrolidinecarboxylic acid derivatives under controlled conditions. This reaction typically proceeds via an amide bond formation, resulting in the desired product with high yield and purity. The use of palladium catalysts has been reported to enhance reaction efficiency, making the process more scalable for industrial applications.

In addition to its pharmaceutical applications, N-(3-cyanopyrrolidin-3-yl)acetamide has shown promise in materials science. Its ability to form stable complexes with metal ions has led to investigations into its use as a ligand in coordination chemistry. These complexes exhibit interesting magnetic and optical properties, which could be exploited in developing new materials for sensors and catalysts.

The toxicological profile of N-(3-cyanopyrrolidin-3-yl)acetamide is another critical aspect that has been studied extensively. Acute toxicity tests have demonstrated that the compound is well-tolerated at moderate doses, suggesting its potential for safe use in therapeutic applications. However, chronic exposure studies are necessary to fully assess its long-term effects on biological systems. These studies are ongoing and will provide valuable insights into its safety profile.

The role of N-(3-cyanopyrrolidin-3-yl)acetamide in drug discovery continues to evolve with advancements in synthetic methodologies and biotechnological tools. The integration of machine learning algorithms has enabled researchers to predict novel derivatives with enhanced pharmacological properties. This interdisciplinary approach is accelerating the development pipeline for new drugs based on this compound.

In conclusion, N-(3-cyanopyrrolidin-3-yl)acetamide (CAS No. 2757959-00-3) is a multifaceted compound with significant potential in pharmaceutical and materials science applications. Its unique structural features make it an attractive candidate for further research and development. As our understanding of its properties and applications grows, so does its importance in addressing complex biological challenges.